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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B041157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key physicochemical properties of ethyl 2-bromopropionate, a versatile reagent in

organic synthesis, particularly within the pharmaceutical and agrochemical industries.

Molecular Structure and Identification
Ethyl 2-bromopropionate, systematically named ethyl 2-bromopropanoate according to

IUPAC nomenclature, is a halogenated ester.[1][2] Its structure consists of a propionate

backbone with a bromine atom substituted at the alpha-carbon (carbon-2). The ethyl group is

attached to the carboxyl oxygen. This compound is chiral, existing as a racemic mixture of (R)-

and (S)-enantiomers unless a specific stereoisomer is synthesized.[3]

The molecular formula for ethyl 2-bromopropionate is C₅H₉BrO₂.[1][2][3][4][5][6][7][8][9] It is

commonly identified by its CAS Registry Number: 535-11-5.[1][2][4][5][6][7][9][10][11][12][13]

Structural Representations:

SMILES: CCOC(=O)C(C)Br[1][6]

InChI: InChI=1S/C5H9BrO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3[1][4][10]

InChIKey: ARFLASKVLJTEJD-UHFFFAOYSA-N[1][4][10]
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Physicochemical Properties
Ethyl 2-bromopropionate is a colorless to light yellow liquid with a characteristic sharp,

pungent, and somewhat fruity odor.[1][4][11] It is sparingly soluble in water but soluble in

common organic solvents such as ethanol and ether.[4][11] A summary of its key quantitative

properties is presented in the table below.

Property Value

Molecular Weight 181.03 g/mol [1][5][7][8][9][10]

Density 1.394 g/mL at 25 °C[7][10]

Boiling Point 156-160 °C[7][8][10]

Refractive Index n20/D 1.446[7][10]

Flash Point 51 °C (123.8 °F) - closed cup[10]

Experimental Protocol: Synthesis of Ethyl 2-
Bromopropionate
A common laboratory-scale synthesis of ethyl 2-bromopropionate involves the esterification

of 2-bromopropionic acid with ethanol, typically under acidic conditions.

Methodology:

A solution of 2-bromopropionic acid (25 g) in ethanol (200 mL) is prepared in a suitable

reaction vessel.

To this solution, 5 mL of a 1 M HCl solution in diethyl ether is added to catalyze the reaction.

The reaction mixture is heated to reflux and maintained at this temperature overnight.

Upon completion of the reaction, the solvent is removed using a rotary evaporator.

The resulting crude product, a yellow oil, is ethyl 2-bromopropionate. This procedure yields

approximately 20.4 g (about 75% yield).
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The product can be further purified by distillation if required.

Characterization of the final product can be performed using techniques such as ¹H NMR

spectroscopy. For ethyl 2-bromopropionate in CDCl₃, the expected proton NMR signals

are: δ 4.36 (q, J = 7.00 Hz, 1H), 4.24 (qd, J = 7.00 Hz, 2.69 Hz, 2H), 1.83 (d, J = 7.08 Hz,

3H), 1.31 (t, J = 7.20 Hz, 3H).

Applications in Research and Development
Due to its reactive bromine atom, ethyl 2-bromopropionate serves as a valuable intermediate

in a variety of organic syntheses.[4][7] It is frequently utilized in the preparation of

pharmaceuticals and agrochemicals.[4][7] The compound readily participates in nucleophilic

substitution reactions, making it a key building block for the synthesis of more complex

molecules.[4]

Key Properties of Ethyl 2-Bromopropionate
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Caption: A diagram illustrating the core molecular and physical properties of ethyl 2-
bromopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/esters/mm535115
https://pubchem.ncbi.nlm.nih.gov/compound/ethyl-_2R_-2-bromopropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/ethyl-_2R_-2-bromopropanoate
https://cymitquimica.com/cas/535-11-5/
https://www.scbt.com/p/ethyl-2-bromopropionate-535-11-5
http://www.stenutz.eu/chem/solv6.php?name=ethyl+2-bromopropanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329902.htm
https://yogienterprise.com/ethyl-2-bromopropionate/
https://yogienterprise.com/ethyl-2-bromopropionate/
https://www.fishersci.ca/shop/products/dl-ethyl-2-bromopropionate-99-thermo-scientific/p-127042
https://www.sigmaaldrich.com/US/en/product/aldrich/e14551
https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://www.calpaclab.com/ethyl-2-bromopropionate-min-99-100-grams/ala-e400066-100g
https://www.haz-map.com/Agents/20697
https://www.benchchem.com/product/b041157#ethyl-2-bromopropionate-molecular-structure-and-weight
https://www.benchchem.com/product/b041157#ethyl-2-bromopropionate-molecular-structure-and-weight
https://www.benchchem.com/product/b041157#ethyl-2-bromopropionate-molecular-structure-and-weight
https://www.benchchem.com/product/b041157#ethyl-2-bromopropionate-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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